Cas no 143228-86-8 (5-Oxohex-2-enoic acid)

5-Oxohex-2-enoic acid structure
5-Oxohex-2-enoic acid structure
Product Name:5-Oxohex-2-enoic acid
CAS No:143228-86-8
MF:C6H8O3
MW:128.125922203064
CID:64759
PubChem ID:21614069
Update Time:2025-04-18

5-Oxohex-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Oxohex-2-enoic acid
    • 5-OXO-2-HEXENOIC ACID
    • 2-Hexenoic acid,5-oxo-(9CI)
    • 5-Oxohex-2-enoicacid
    • 32794-09-5
    • 5-oxo-2-Hexenoicacid
    • SCHEMBL536946
    • AMY24785
    • (E)-5-oxohex-2-enoic acid
    • AKOS006382261
    • 5-Oxo-hex-2-enoic acid
    • 143228-86-8
    • 2-Hexenoic acid, 5-oxo- (9CI)
    • Inchi： 1S/C6H8O3/c1-5(7)3-2-4-6(8)9/h2,4H,3H2,1H3,(H,8,9)/b4-2+
    • InChI Key： XQAHOFAHGMZYNU-DUXPYHPUSA-N
    • SMILES： O=C(C)C/C=C/C(=O)O

Computed Properties

  • Exact Mass: 128.04700
  • Monoisotopic Mass: 128.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.135 g/cm3
  • Boiling Point: 307.789ºC at 760 mmHg
  • Flash Point: 307.789 °C at 760 mmHg
  • Refractive Index: 1.469
  • PSA: 54.37000
  • LogP: 0.60630

5-Oxohex-2-enoic acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

5-Oxohex-2-enoic acid Pricemore >>

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